Cas no 65657-37-6 (3-(oxan-2-yl)propanal)

• Product Name: 3-(oxan-2-yl)propanal
• CAS No: 65657-37-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2110701
• PubChem ID: 20317387
• Update Time: 2025-10-20

3-(oxan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2H-Pyran-2-propanal
• 3-(oxan-2-yl)propanal
• EN300-1843413
• 967-433-3
• 65657-37-6
• SCHEMBL11654686
• DA-41768
• AKOS013266411

• Inchi： 1S/C8H14O2/c9-6-3-5-8-4-1-2-7-10-8/h6,8H,1-5,7H2
• InChI Key： URKSUFMYAYODSF-UHFFFAOYSA-N
• SMILES： O1CCCCC1CCC=O

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(oxan-2-yl)propanal

3-(Oxan-2-yl)Propanal: A Comprehensive Overview

3-(Oxan-2-yl)propanal, also known by its CAS number CAS No. 65657-37-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which belongs to the class of aldehydes, is characterized by its structure containing a propanal group attached to an oxane ring. The oxane ring, also known as a tetrahydropyran ring, is a six-membered cyclic ether that contributes to the compound's stability and reactivity.

The synthesis of 3-(oxan-2-yl)propanal has been extensively studied, with researchers exploring various methods to optimize its production. One of the most common approaches involves the oxidation of an appropriate alcohol precursor, such as 3-(oxan-2-yl)propanol, using oxidizing agents like potassium permanganate or chromium-based reagents. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with traditional methods.

The physical properties of 3-(oxan-2-yl)propanal are well-documented. It is a colorless liquid with a pleasant odor, and it is sparingly soluble in water but miscible with organic solvents such as ethanol and dichloromethane. Its boiling point is approximately 110°C at standard atmospheric pressure, making it suitable for various industrial applications where thermal stability is required.

In terms of applications, 3-(oxan-2-yl)propanal has found utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules, including those with bioactive properties. For instance, recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants. Additionally, it is used in the fragrance industry as a component in perfumes and personal care products due to its pleasant aroma and stability.

The chemical reactivity of 3-(oxan-2-yl)propanal is another area of interest for researchers. Its aldehyde group makes it highly reactive towards nucleophilic addition reactions, which are fundamental in organic synthesis. Recent research has focused on leveraging this reactivity to develop novel materials, such as polymers and coatings with enhanced mechanical properties.

In conclusion, 3-(oxan-2-yl)propanal, identified by its CAS number CAS No. 65657-37-6, is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and reactivity continue to make it a subject of interest for both academic and industrial research. As advancements in synthetic methodologies and material science progress, the potential for new applications of this compound is expected to grow significantly.